molecular formula C15H14O B8742087 4-Isopropyldibenzo[b,d]furan CAS No. 60715-43-7

4-Isopropyldibenzo[b,d]furan

Cat. No. B8742087
CAS RN: 60715-43-7
M. Wt: 210.27 g/mol
InChI Key: IFIGYYUIGXGCJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Isopropyldibenzo[b,d]furan is a useful research compound. Its molecular formula is C15H14O and its molecular weight is 210.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Isopropyldibenzo[b,d]furan suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isopropyldibenzo[b,d]furan including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

60715-43-7

Product Name

4-Isopropyldibenzo[b,d]furan

Molecular Formula

C15H14O

Molecular Weight

210.27 g/mol

IUPAC Name

4-propan-2-yldibenzofuran

InChI

InChI=1S/C15H14O/c1-10(2)11-7-5-8-13-12-6-3-4-9-14(12)16-15(11)13/h3-10H,1-2H3

InChI Key

IFIGYYUIGXGCJA-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=CC2=C1OC3=CC=CC=C23

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Prop-1-en-2-yl)dibenzo[b,d]furan (14.5 g, 69.6 mmol) was added to a hydrogenator bottle with EtOH (100 mL). The reaction mixture was degassed by bubbling N2 for 10 minutes. Pd/C (1.14 g, 1.39 mmol) and PVC (2.72 g, 0.7 mmol) was added. The reaction mixture was placed on a Parr hydrogenator for 2 hours (H2˜72 psi, based on calculations). The reaction mixture was filtered on a tightly packed Celite® bed and washed with dichloromethane. GC/MS confirmed complete conversion. The crude product was chromatographed on silica gel with 2% DCM in hexane (v/v) to yield 10.9 g (74%) of the desired product. The product was confirmed by GC/MS.
Name
4-(Prop-1-en-2-yl)dibenzo[b,d]furan
Quantity
14.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
PVC
Quantity
2.72 g
Type
reactant
Reaction Step Two
Name
Quantity
1.14 g
Type
catalyst
Reaction Step Two
Yield
74%

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